Cas no 1178323-61-9 ((2-fluoro-4-methylphenyl)methyl(methyl)amine)

(2-Fluoro-4-methylphenyl)methyl(methyl)amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including a fluorine substituent at the ortho position and a methyl group at the para position of the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and lipophilicity, while the methylamine moiety offers versatility for further functionalization. Its well-defined molecular structure ensures consistent reactivity, making it suitable for applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity.
(2-fluoro-4-methylphenyl)methyl(methyl)amine structure
1178323-61-9 structure
Product Name:(2-fluoro-4-methylphenyl)methyl(methyl)amine
CAS No:1178323-61-9
MF:C9H12FN
MW:153.196685791016
MDL:MFCD12824256
CID:4683665
PubChem ID:53256634
Update Time:2025-06-08

(2-fluoro-4-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Fluoro-4-methylbenzyl)-N-methylamine
    • [(2-fluoro-4-methylphenyl)methyl](methyl)amine
    • (2-fluoro-4-methylphenyl)methyl(methyl)amine
    • MDL: MFCD12824256
    • Inchi: 1S/C9H12FN/c1-7-3-4-8(6-11-2)9(10)5-7/h3-5,11H,6H2,1-2H3
    • InChI Key: LSWJHKWLOOQSSO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=CC=1CNC

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 1.8

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Additional information on (2-fluoro-4-methylphenyl)methyl(methyl)amine

Comprehensive Overview of (2-fluoro-4-methylphenyl)methyl(methyl)amine (CAS No. 1178323-61-9): Properties, Applications, and Industry Insights

The compound (2-fluoro-4-methylphenyl)methyl(methyl)amine (CAS No. 1178323-61-9) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a fluoro substituent and a methylamine moiety, this molecule exhibits versatile reactivity, making it valuable for synthetic applications. Researchers and industry professionals frequently search for terms like "fluorinated amine synthesis", "CAS 1178323-61-9 applications", and "2-fluoro-4-methylphenyl derivatives" to explore its potential.

In recent years, the demand for fluorinated compounds like (2-fluoro-4-methylphenyl)methyl(methyl)amine has surged due to their role in drug discovery and material science. The fluoro group enhances metabolic stability and bioavailability, a key consideration for modern pharmaceuticals. Searches for "fluorine in medicinal chemistry" and "amine-based building blocks" reflect this trend. Additionally, the compound’s methylphenyl backbone contributes to its lipophilicity, a property critical for optimizing drug delivery systems.

The synthesis of 1178323-61-9 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Laboratories focusing on "high-yield amine synthesis" or "fluorinated intermediates" often prioritize this compound for its reproducibility and scalability. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity, addressing common queries like "CAS 1178323-61-9 characterization methods".

Beyond pharmaceuticals, (2-fluoro-4-methylphenyl)methyl(methyl)amine is explored in agrochemicals and specialty materials. Its stability under varied conditions aligns with searches for "heat-resistant chemical additives" and "fluorine in crop protection". Environmental and regulatory considerations also drive interest, as seen in keywords like "sustainable fluorochemicals" and "green chemistry amines".

Future research directions for CAS No. 1178323-61-9 may include catalytic applications and polymer science, areas frequently associated with "advanced functional materials". As industries seek alternatives to traditional compounds, this amine’s adaptability positions it as a candidate for innovation. Collaborative studies and patent filings further underscore its commercial relevance, resonating with searches for "emerging chemical patents" and "collaborative R&D in fluorochemistry".

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